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Introduction
Polybutylene terephthalate (PBT) is a thermoplastic engineering polymer increasingly used in

the manufacturing of food contact materials (FCMs) such as kitchen utensils, coffee capsules,

and microwaveable dishware.[1] During the polymerization process of PBT, the formation of

oligomers, both cyclic and linear, is a known occurrence. These oligomers are considered non-

intentionally added substances (NIAS) and have the potential to migrate from the plastic into

foodstuffs, particularly under conditions of high temperature. Due to toxicological concerns

associated with the migration of these substances, robust and sensitive analytical methods are

required to ensure consumer safety and regulatory compliance.

This application note provides a detailed protocol for the analysis of PBT oligomers in food

contact materials using High-Performance Liquid Chromatography coupled with Mass

Spectrometry (HPLC-MS). The methodology covers sample preparation through extraction and

migration testing, followed by instrumental analysis for the identification and quantification of

PBT oligomers.

Regulatory Context
In the European Union, plastic food contact materials are primarily regulated by Regulation

(EU) No. 10/2011.[2] While there are no specific migration limits (SMLs) established for

individual PBT oligomers, a mixture of cyclic PBT oligomers (dimer to pentamer) is authorized
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as an additive (FCM substance No. 885) in certain plastics, including PBT, at a concentration of

up to 1% w/w for contact with aqueous, acidic, and alcoholic foods for long-term storage at

room temperature.[1][3] For non-authorized substances, a generic SML of 0.01 mg/kg may

apply.[4] The German Federal Institute for Risk Assessment (BfR) has set a specific migration

limit of 5 mg/kg for the sum of cyclic polyamide oligomers, which may serve as a reference

point for risk assessment of other polymer oligomers.

Experimental Protocols
Sample Preparation
1.1. Extraction of PBT Oligomers from Food Contact Materials

This protocol is designed to determine the total content of oligomers in a PBT material.

Materials:

PBT sample (e.g., pellets, finished article)

Dichloromethane (DCM), analytical grade

Ultrasonic bath

Milling equipment

Procedure:

Cut or mill the PBT sample into small pieces to increase the surface area.

Weigh a known amount of the milled sample (e.g., 1 g) into a glass flask.

Add a sufficient volume of dichloromethane to completely immerse the sample.

Place the flask in an ultrasonic bath and sonicate for 3 hours.[5]

After sonication, filter the extract to remove any solid polymer particles.

Evaporate the solvent to dryness under a gentle stream of nitrogen.
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Reconstitute the residue in a known volume of a suitable solvent (e.g., acetonitrile/water)

for HPLC-MS analysis.

1.2. Migration Testing

This protocol simulates the transfer of PBT oligomers from the food contact material into food.

The choice of food simulant and testing conditions depends on the intended use of the FCM.

Food Simulants (as per Regulation (EU) No. 10/2011):

Simulant A: 10% ethanol (v/v) for aqueous foods

Simulant B: 3% acetic acid (w/v) for acidic foods

Simulant C: 20% ethanol (v/v) for alcoholic foods

Simulant D1: 50% ethanol (v/v) for milk and some alcoholic foods

Simulant D2: Vegetable oil (e.g., olive oil) for fatty foods

Simulant E: Poly(2,6-diphenyl-p-phenylene oxide) (Tenax®) for dry foods

Procedure for Aqueous and Alcoholic Food Simulants:

Place the PBT article in contact with the selected food simulant at a defined surface area-

to-volume ratio (e.g., 6 dm²/L).

Expose the sample to the simulant under worst-case foreseeable use conditions (time and

temperature). For example, for repeated-use articles under hot-fill conditions, a migration

test could be performed at 70°C for 2 hours.[6][7] For articles used at higher temperatures,

such as kitchen utensils, testing at 100°C for 2 hours may be appropriate.

For repeated-use articles, the migration test should be carried out three times on the same

sample, using a fresh portion of the food simulant each time. Compliance is checked

based on the migration level in the third test.

After the exposure time, remove the FCM from the simulant.
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The food simulant is then directly analyzed or concentrated before HPLC-MS analysis.

Procedure for Fatty Food Simulants (e.g., Olive Oil):

Follow the same procedure as for aqueous simulants, using vegetable oil as the food

simulant.

After the migration test, the oligomers need to be extracted from the oil. A liquid-liquid

extraction with a solvent like acetonitrile can be performed.

HPLC-MS Analysis
Instrumentation:

HPLC system with a binary pump, autosampler, and column oven.

Mass spectrometer (e.g., Quadrupole Time-of-Flight (QTOF) or Triple Quadrupole (QqQ))

with an electrospray ionization (ESI) source.

Chromatographic Conditions (Example):

Column: A C18 reversed-phase column is commonly used (e.g., Waters BEH C18, 150 x

2.1 mm, 1.7 µm).[8]

Mobile Phase A: Water with 0.1% formic acid.[1]

Mobile Phase B: Acetonitrile or Methanol with 0.1% formic acid.[1]

Gradient Elution: A typical gradient starts with a higher percentage of mobile phase A and

gradually increases the percentage of mobile phase B to elute the more hydrophobic

oligomers. An example gradient is as follows:

0-2 min: 50% B

2-25 min: Linear gradient to 95% B[1]

25-29 min: Hold at 95% B[1]

29.1-30 min: Return to 50% B and equilibrate.[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/35024915/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6473883/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6473883/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6473883/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6473883/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6473883/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15352588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Column Temperature: 40°C[1]

Mass Spectrometry Settings (Example for ESI in Positive Mode):

Ionization Mode: Electrospray Ionization (ESI), Positive.[1]

Capillary Voltage: 3.5 kV

Cone Voltage: 30 V

Source Temperature: 120°C

Desolvation Temperature: 350°C

Cone Gas Flow: 50 L/h

Desolvation Gas Flow: 600 L/h

Mass Range: m/z 100-1500

Data Acquisition: Full scan mode for identification and selected ion monitoring (SIM) or

multiple reaction monitoring (MRM) for quantification. Precursor ions for PBT cyclic

oligomers are often the protonated molecules [M+H]⁺ or sodium adducts [M+Na]⁺.[1]

Data Presentation
Quantitative Data Summary
The following tables summarize typical quantitative data for PBT oligomer analysis.

Table 1: Total Oligomer Content in PBT Materials
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PBT Sample Type
Total Oligomer
Content (mg/g)

Predominant
Oligomer Type

Reference

PBT Pellets & Articles 1.87 - 6.10 Cyclic [6][7]

PBT Pellets & Spoon 0.69% - 0.71% Cyclic (~90%) [3][9]

Table 2: Migration of PBT Oligomers into Food and Food Simulants

Food
Contact
Article

Food/Simul
ant

Test
Conditions

Migrating
Oligomer

Migration
Level

Reference

Repeated-

use articles
Milk

70°C, 2 h

(3rd

migration)

Cyclic

Oligomers
218 µg/L [6][7]

Repeated-

use articles
50% Ethanol 70°C, 2 h

Cyclic

Oligomers

4 times

higher than in

milk

[6][7]

PBT Articles Sunflower Oil
200°C, 10

min

Cyclic

Oligomers
7.5 mg/kg [6][7]

PBT Spoon Water

100°C, 2 h

(3rd

migration)

Linear

Oligomers
0.29 mg/item [3]

PBT Spoon Water

100°C, 2 h

(3rd

migration)

Cyclic PBT

Dimer
0.05 mg/item [3]

Table 3: Limits of Detection (LOD) and Quantification (LOQ) for PBT Oligomers
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Analytical
Method

Matrix LOD LOQ Reference

HPLC-UV/FLD Food Simulants - > 0.4 µg/kg [7]

HPLC-UV/FLD Polymer Extracts - > 3.5 µg/kg [7]

UHPLC-qTOF-

MS
Blood Samples 1.7 - 16.7 µg/mL - [8]

Visualization of Experimental Workflow
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Caption: Experimental workflow for HPLC-MS analysis of PBT oligomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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